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The effective concentration of GSK864 depends on the specific experimental model and objective. The table

below summarizes key data from the literature.

Experimental Context

Target / Cell Line

Reported
Concentration

Source | Assay

Biochemical Inhibition IDH1 R132C mutant 8.8 nM [1]
(ICs0)
IDH1 R132H mutant 15.2 nM [1]
IDH1 R132G mutant 16.6 nM [1]
Cellular 2-HG HT1080 fibrosarcoma 320 nM LC-MS/MS analysis [1]
Reduction (ECso) (R132C)
Cellular Proliferation Jurkat leukemia (wild- ~2 UM MTS assay after 48h
(ICs0) type IDH1) [2] [3]
MV4-11 leukemia (wild- ~2 UM MTS assay after 48h
type IDH1) [2] [3]
In Vivo Administration CD-1 mice 213 mg/kg Intraperitoneal (IP)
injection [1]
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Detailed Experimental Protocols

Here are methodologies for key experiments involving GSK864, which you can adapt for your

troubleshooting guides.

Protocol for Inhibiting 2-HG Production in Cells

This protocol is used to assess the on-target effect of GSK864 in reducing the oncometabolite D-2-

hydroxyglutarate (2-HG) in mutant IDH1 cell lines.

e Cell Line: HT1080 fibrosarcoma cells (harboring IDH1 R132C mutation).
¢ Inhibitor Preparation:

o Prepare a 10 mM stock solution of GSK864 in DMSO [1].

o Further dilute the stock in cell culture medium to achieve the desired final treatment
concentration (e.g., around 320 nM for ECso, or a range from 100 nM to 10 yM for a dose-
response curve). Include a vehicle control with an equal concentration of DMSO.

e Treatment:

o Seed cells at an appropriate density and allow them to adhere overnight.

o Replace the medium with treatment medium containing GSK864 or vehicle control.

o Incubate cells for 24 hours [1].

e Metabolite Extraction & Analysis:

o After incubation, wash cells with PBS and quench metabolism rapidly (e.g., using dry ice or
liquid nitrogen).

o Extract intracellular metabolites typically using a cold methanol/water solution.

o Analyze the 2-HG levels in the cell lysates using Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) [1].

Protocol for Cell Proliferation and Viability Assay

This method is used to determine the anti-proliferative effects of GSK864, particularly in studies

investigating wild-type IDH1.

¢ Cell Lines: Jurkat or MV4-11 leukemic cells (wild-type IDH1) [2] [3].
¢ Inhibitor Preparation:
o Prepare a 10 mM stock in DMSO and serially dilute in culture medium. A final concentration of 2
UM is effective for these lines, but a range from 0.5 to 10 uM is recommended for establishing
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a dose-response [2] [3].
e Treatment and Assay:

o Seed cells in 96-well plates.

o Treat with GSK864 or vehicle control for 48 hours.

o Measure cell viability using a standard colorimetric assay like the MTS assay according to the
manufacturer's instructions.

o Observe morphological changes associated with apoptosis, such as chromatin condensation,
under a microscope [2] [3].

Experimental Workflow Visualization

The diagram below outlines the logical workflow for a typical experiment using GSK864, from setup to

analysis.
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(Experiment Planning)

Inhibitor Preparation
- Prepare 10 mM stock in DMSO
- Dilute in culture medium

Cell Seeding
- Select appropriate cell line
- Allow adherence

Treatment Application

- Apply GSK864 at target concentration
- Include DMSO vehicle control

Incubation

Analysis Choice

On-target Effect Phenotypic Effect
(2-HG Measurement) (Viability/Proliferation)

Viability Assay (e.g., MTS)
& Morphological Observation

Metabolite Extraction & LC-MS/MS

(Result: 2-HG Level QuantificatiorD ( Result: ICso & Apoptosis Assessment )
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Key Considerations for Your FAQ

When creating your troubleshooting guides, you may want to address these common points:

e Solubility and Storage: GSK864 is soluble in DMSO. Stock solutions should be aliquoted and
stored at -20°C or -80°C to avoid freeze-thaw cycles [1] [4].

¢ Selectivity Note: While GSK864 is a potent mutant IDH1 inhibitor, be aware that it can also inhibit
the wild-type IDH1 enzyme at higher concentrations (= 2 uM), which may explain its effects in
leukemic models with wild-type IDH1 [2] [3].

e Cellular Context is Crucial: The choice of concentration and assay duration should be optimized for
your specific cell line, as metabolic activity and proliferation rates can vary significantly.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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